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Compound of Interest

Compound Name: 4-Chloro-2-ethyl-6-methylaniline

CAS No.: 70598-48-0

Cat. No.: B3024886

Get Quote

An In-Depth Technical Guide to 4-Chloro-2-ethyl-
6-methylaniline
Abstract
This technical guide provides a comprehensive overview of 4-Chloro-2-ethyl-6-methylaniline,

a substituted aniline derivative of significant interest in organic synthesis and drug discovery.

This document, intended for researchers, scientists, and drug development professionals, will

delve into the compound's chemical identity, molecular structure, synthesis protocols, and key

applications. Emphasis is placed on the underlying chemical principles and experimental

considerations to ensure scientific integrity and reproducibility.

Chemical Identity and Physicochemical Properties
4-Chloro-2-ethyl-6-methylaniline is a chlorinated aromatic amine. Its unique substitution

pattern on the aniline ring makes it a valuable building block in the synthesis of more complex

molecules.
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The definitive Chemical Abstracts Service (CAS) number for 4-Chloro-2-ethyl-6-methylaniline
is 70598-48-0[1][2][3]. It is crucial to use this identifier in all scientific and regulatory

documentation to avoid ambiguity. The hydrochloride salt of this compound has a different CAS

number: 83200-30-0[4][5].

1.1. Molecular Structure
The molecular structure of 4-Chloro-2-ethyl-6-methylaniline consists of an aniline core

substituted with a chlorine atom at the 4-position, an ethyl group at the 2-position, and a methyl

group at the 6-position.

Caption: Molecular structure of 4-Chloro-2-ethyl-6-methylaniline.

1.2. Physicochemical Data
A summary of the key physicochemical properties of 4-Chloro-2-ethyl-6-methylaniline is

presented in the table below. These properties are essential for designing experimental

procedures, including reaction conditions and purification methods.

Property Value Source

CAS Number 70598-48-0 [1][2][3]

Molecular Formula C₉H₁₂ClN [1][2]

Molecular Weight 169.65 g/mol [1][2]

IUPAC Name
4-chloro-2-ethyl-6-

methylaniline
[1][2]

SMILES CCC1=C(C(=CC(=C1)Cl)C)N [2]

InChIKey
WEGUQBDLWKTMOD-

UHFFFAOYSA-N
[2]

Synthesis and Mechanistic Considerations
The synthesis of 4-Chloro-2-ethyl-6-methylaniline typically involves the chlorination of a

corresponding 2-ethyl-6-methylaniline precursor. The choice of chlorinating agent and reaction

conditions is critical to achieve regioselectivity and high yield.
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2.1. General Synthetic Approach: Electrophilic Aromatic Substitution
A common method for the preparation of 4-chloro-2,6-dialkylanilines involves the reaction of

the ammonium salt of the corresponding 2,6-dialkylaniline with a chlorinating agent[6]. This

process is an example of electrophilic aromatic substitution, where the aniline derivative is the

nucleophile.

Key Mechanistic Insights:

The amino group of the aniline is a strong activating group, directing electrophiles to the

ortho and para positions.

To achieve selective chlorination at the para position (C4), the ortho positions (C2 and C6)

are sterically hindered by the ethyl and methyl groups.

The reaction is often carried out in an inert solvent to control the reaction rate and

temperature.

2.2. Exemplary Synthesis Protocol
The following protocol is a generalized procedure based on established methods for the

chlorination of substituted anilines[6][7].

Materials:

2-Ethyl-6-methylaniline

Anhydrous Hydrogen Chloride (gas)

Chlorine (gas)

Inert Solvent (e.g., Carbon Tetrachloride or Toluene)

Sodium Hydroxide solution

Step-by-Step Procedure:

Dissolve 2-ethyl-6-methylaniline in an inert solvent within a reaction vessel equipped with a

gas inlet and a stirrer.
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Saturate the solution with anhydrous hydrogen chloride gas at room temperature to form the

2-ethyl-6-methylaniline hydrochloride salt.

Cool the reaction mixture to a controlled temperature (e.g., 10-15°C).

Introduce chlorine gas into the suspension while maintaining the temperature.

Monitor the reaction progress using a suitable analytical technique (e.g., TLC or GC).

Upon completion, purge the excess chlorine and hydrogen chloride with an inert gas.

Neutralize the reaction mixture with a sodium hydroxide solution to liberate the free amine.

Extract the product with an organic solvent, wash with brine, and dry over an anhydrous salt

(e.g., Na₂SO₄).

Remove the solvent under reduced pressure.

Purify the crude product by distillation or chromatography to obtain pure 4-Chloro-2-ethyl-6-
methylaniline.

Reaction Setup Chlorination Work-up and Purification

2-Ethyl-6-methylaniline
in inert solvent

Saturate with HCl gas
to form hydrochloride salt

Introduce Cl₂ gas
at controlled temperature

Monitor reaction
(TLC/GC)

Neutralize with NaOH
to liberate free amine

Extract, wash,
and dry

Purify by distillation
or chromatography 4-Chloro-2-ethyl-6-methylaniline

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 4-Chloro-2-ethyl-6-methylaniline.

Applications in Research and Drug Development
Substituted anilines, including 4-Chloro-2-ethyl-6-methylaniline, are pivotal intermediates in

the synthesis of pharmaceuticals and agrochemicals[6][8]. The presence of the chlorine atom

can significantly influence the biological activity and pharmacokinetic properties of a

molecule[9].
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Potential Areas of Application:

Tyrosine Kinase Inhibitors: Chloro-substituted anilines are common fragments in the design

of tyrosine kinase inhibitors used in cancer therapy[10].

Agrochemicals: This compound can serve as a precursor for the synthesis of herbicides and

pesticides[6][8].

Material Science: Derivatives of substituted anilines are used as curing agents for resins and

as building blocks for sterically demanding ligands in catalysis[11].

Safety, Handling, and Storage
4-Chloro-2-ethyl-6-methylaniline and its hydrochloride salt are hazardous chemicals and

must be handled with appropriate safety precautions.

Hazard Summary:

Harmful if swallowed, in contact with skin, or if inhaled[12].

Causes skin and serious eye irritation[12].

May cause respiratory irritation[12].

Recommended Handling Procedures:

Work in a well-ventilated area, preferably in a chemical fume hood[13].

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat[14].

Avoid contact with skin, eyes, and clothing[13].

Wash hands thoroughly after handling[13].

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area[13].
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Keep away from incompatible materials.

Conclusion
4-Chloro-2-ethyl-6-methylaniline is a valuable chemical intermediate with a well-defined

synthesis and significant potential in various fields, particularly in the development of new

pharmaceuticals and agrochemicals. A thorough understanding of its chemical properties,

synthesis, and safe handling is paramount for its effective and responsible use in research and

development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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